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Compound of Interest

Compound Name: Oleyltrimethylammonium chloride

Cat. No.: B076510 Get Quote

Disclaimer: Extensive research for publicly available, in-depth technical data specifically on

Trimethyloleylammonium Chloride (CAS 147-91-1) did not yield detailed information regarding

its specific effects on intracellular signaling pathways, comprehensive experimental protocols

for its biological evaluation, or extensive quantitative data from such studies. The majority of

available information pertains to its properties as a cationic surfactant with applications in

various industries.

This guide, therefore, provides a comprehensive overview of the core characteristics of

Trimethyloleylammonium Chloride based on available data and extrapolates potential biological

activities and mechanisms based on the well-established properties of structurally related

quaternary ammonium cationic surfactants. This document is intended to serve as a

foundational resource for researchers, scientists, and drug development professionals,

highlighting areas where further investigation is critically needed.

Core Chemical and Physical Properties
Trimethyloleylammonium chloride is a quaternary ammonium salt. It possesses a hydrophilic

quaternary ammonium head group and a long hydrophobic oleyl tail, rendering it a cationic

surfactant. This amphiphilic nature dictates its behavior in aqueous and lipid environments and

is central to its industrial applications and potential biological activities.
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Property Value Reference

CAS Number 147-91-1 [1]

Molecular Formula C21H44ClN [2][3]

Molecular Weight 346.03 g/mol [2][3]

Synonyms

(Z)-N,N,N-trimethyloctadec-9-

en-1-aminium chloride,

Oleyltrimethylammonium

chloride

[3][4]

Appearance Data not available

Solubility Data not available

Critical Micelle Concentration

(CMC)
Data not available

Postulated Biological Activities and Mechanisms of
Action
Based on the extensive literature on quaternary ammonium compounds (QACs), the primary

biological activity of Trimethyloleylammonium chloride is predicted to be antimicrobial and

cytotoxic. The fundamental mechanism of action for this class of compounds is the disruption of

cellular membrane integrity.

Antimicrobial and Cytotoxic Mechanism
The cationic headgroup of Trimethyloleylammonium chloride is expected to interact with the

negatively charged components of microbial and mammalian cell membranes, such as

phospholipids and teichoic acids. The hydrophobic tail then inserts into the lipid bilayer,

disrupting its structure and function. This can lead to:

Increased membrane permeability and leakage of intracellular components.

Dissipation of the electrochemical gradient across the membrane.
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Inhibition of membrane-bound enzymes and transport proteins.

Ultimately, cell lysis and death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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